4-(Piperidin-4-ylmethyl)aniline dihydrochloride

• IUPAC Name: 4-(piperidin-4-ylmethyl)aniline;dihydrochloride
• InChI: InChI=1S/C12H18N2.2ClH/c13-12-3-1-10(2-4-12)9-11-5-7-14-8-6-11;;/h1-4,11,14H,5-9,13H2;2*1H
• InChI Key: QCAIJPCIMUQUPS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CC2=CC=C(C=C2)N.Cl.Cl
• Molecular Formula: C12H20Cl2N2
• Molecular Weight: 263.20 g/mol

Description

4-(Piperidin-4-ylmethyl)aniline dihydrochloride, also known as P4MA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a white crystalline powder that is soluble in water and has a molecular weight of 263.2 g/mol. P4MA is commonly used in the synthesis of organic compounds and has been found to have several biochemical and physiological effects.

Scientific Research Applications

Antihypertensive Activity

4-(Piperidin-4-ylmethyl)aniline dihydrochloride and its derivatives have been explored for antihypertensive activity. A study by Clark et al. (1983) synthesized a series of compounds related to this chemical, finding that some showed promising activity in lowering blood pressure by possible central and peripheral mechanisms (Clark et al., 1983).

Anticancer Activity

This compound has also been investigated for its potential in cancer treatment. Aeluri et al. (2012) described the synthesis of derivatives that showed significant anticancer activity. They found that certain piperidin-4-one-3-carboxylates, related to this compound, exhibited considerable effectiveness against cancer cells (Aeluri et al., 2012).

Structural and Molecular Studies

Szafran et al. (2007) conducted a detailed study on the crystal and molecular structure of 4-piperidinecarboxylic acid hydrochloride, which is structurally similar to this compound. Their research provided insights into the molecular configuration and interactions within this class of compounds (Szafran et al., 2007).

Corrosion Inhibition

In the field of materials science, derivatives of this compound have been evaluated for their efficacy as corrosion inhibitors. Daoud et al. (2014) synthesized a compound and tested its effectiveness in preventing corrosion in metals, demonstrating its potential utility in industrial applications (Daoud et al., 2014).

Synthesis of Orthogonally Protected Derivatives

Košak et al. (2014) presented a method for the synthesis of orthogonally protected derivatives of piperidin-4-ylmethanamine, which is closely related to this compound. This research is significant in the context of medicinal chemistry and drug discovery, where such building blocks are crucial (Košak et al., 2014).

Antimicrobial Activity

The potential of this compound derivatives in treating infections was explored by Kumar et al. (2008). They synthesized spiro-piperidin-4-ones and tested them against various strains of Mycobacterium tuberculosis, finding some derivatives to be highly effective (Kumar et al., 2008).